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Compound of Interest

2-(Chloromethyl)-3,5-dimethyl-4-
Compound Name:

nitropyridine
CAS No.: 153476-68-7

Cat. No.: B122706
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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 2-(Chloromethyl)-3,5-dimethyl-4-
nitropyridine, a key chemical intermediate in pharmaceutical synthesis. This document covers
its chemical identity, physical properties, primary applications in drug development, and a
detailed experimental protocol for its synthesis.

Chemical Identity and Properties

The compound with the common name 2-(Chloromethyl)-3,5-dimethyl-4-nitropyridine has
the confirmed IUPAC name 2-(chloromethyl)-3,5-dimethyl-4-nitropyridine[1]. It is also
known by other synonyms such as Esomeprazole Impurity 47 and Omeprazole Impurity[1]. Its
hydrochloride salt form is also utilized in various synthetic applications[2][3].

The following table summarizes the key computed physicochemical properties of 2-
(Chloromethyl)-3,5-dimethyl-4-nitropyridine.
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Property Value Source
Molecular Formula CsHoCIN202 [1]
Molecular Weight 200.62 g/mol [1]
Monoisotopic Mass 200.0352552 Da [1]
XLogP3 1.8 [1]
Hydrogen Bond Donor Count 0 [1]
Hydrogen Bond Acceptor

C:;untg p 3 s
Rotatable Bond Count 1 [1]

CAS Number 153476-68-7 [1][4]

Core Application in Drug Development

2-(Chloromethyl)-3,5-dimethyl-4-nitropyridine and its derivatives are crucial intermediates in
the synthesis of various pharmaceutical compounds, particularly a class of drugs known as
proton pump inhibitors (PPIs)[5][6]. PPIs, such as Omeprazole, Esomeprazole, and
Lansoprazole, are widely used to treat acid-related conditions like heartburn, acid reflux, and
stomach ulcers[7].

The molecular structure of this pyridine derivative provides a reactive "handle"—the
chloromethyl group—which allows for its coupling with other molecules to build the final
complex structure of the active pharmaceutical ingredient (API)[8]. The synthesis of
Omeprazole, for example, involves coupling a substituted pyridine intermediate, derived from
compounds like 2-(chloromethyl)-3,5-dimethyl-4-methoxypyridine hydrochloride, with a
benzimidazole moiety[5][6]. The nitro-substituted pyridine described herein serves as a
precursor to these methoxy-substituted intermediates[7][9].

Synthesis Pathway

The synthesis of 2-(Chloromethyl)-3,5-dimethyl-4-nitropyridine is a multi-step process that
typically begins with a readily available starting material like 3,5-Lutidine (3,5-dimethylpyridine).
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The general synthetic workflow involves oxidation of the pyridine nitrogen, followed by nitration
at the 4-position, and subsequent functionalization to introduce the chloromethyl group.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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